Cas no 648924-52-1 (Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-)

• Product Name: Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-
• CAS No: 648924-52-1
• MF: C₂₀H₁₇NO₂
• MW: 303.354485273361
• CID: 412113
• PubChem ID: 57721754
• Update Time: 2025-04-19

Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-
• 2-hydroxy-N-[(3-phenylphenyl)methyl]benzamide
• N-[([1,1'-Biphenyl]-3-yl)methyl]-2-hydroxybenzamide
• DTXSID40727744
• SCHEMBL13812768
• 648924-52-1

• Inchi： 1S/C20H17NO2/c22-19-12-5-4-11-18(19)20(23)21-14-15-7-6-10-17(13-15)16-8-2-1-3-9-16/h1-13,22H,14H2,(H,21,23)
• InChI Key： ZFAPHGRRLZSLKH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1O)NCC1C=CC=C(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 303.12601
• Monoisotopic Mass: 303.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33